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Compound of Interest

Compound Name: 4-Methoxy-N-methylaniline

Cat. No.: B147265

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-N-methylaniline, also known as N-methyl-p-anisidine, is a substituted aniline
derivative with significant applications in various research and development fields. Its chemical
structure, featuring a methoxy group and an N-methylated amine on a benzene ring, makes it a
valuable intermediate in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.
[1] In the realm of drug discovery, it serves as a building block for more complex molecules and
has been identified as an inhibitor of cytochrome P450 1A2 (CYP1A2), an enzyme crucial for
drug metabolism.[1] This guide provides an in-depth overview of commercial suppliers, key
chemical properties, a detailed synthesis protocol, and a visualization of the synthetic workflow
for 4-Methoxy-N-methylaniline.

Commercial Availability

A variety of chemical suppliers offer 4-Methoxy-N-methylaniline for research purposes, with
purity levels typically at or above 98%. The following table summarizes the offerings from
several prominent suppliers to facilitate easy comparison for procurement.
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. . Available ]
Supplier Purity . Price (USD) CAS Number
Quantities
1g, 59, 10g, 259, $6.00 (19) -
Moldb 98% 929, 279, =9 (19) 5961-59-1
100g, 5009 $1343.00 (5009)
5g, 25¢g, 100g, £15.00 (59) -
Apollo Scientific 98% 9229 I (50) 5961-59-1
500g, 2.5kg £2083.00 (2.5kQ)
AChemBlock 98% 500g $715.00 5961-59-1
. S Contact for 10541-33-0 (HCI
Aladdin Scientific ~ =98% 100g o
pricing salt)
Sigma-Aldrich 98% Discontinued - 5961-59-1

Note: Prices and availability are subject to change. It is recommended to visit the supplier's

website for the most current information. The HCI salt (CAS 10541-33-0) is also commercially

available and may be suitable for certain applications.

Key Chemical Properties

Property Value

Molecular Formula CsH11:NO

Molecular Weight 137.18 g/mol

CAS Number 5961-59-1

Appearance Beige solid

Melting Point 33-36 °C

Boiling Point 135-136 °C at 19 mmHg
Solubility Soluble in organic solvents.

Experimental Protocol: Synthesis of 4-Methoxy-N-
methylaniline via Reductive Amination
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This protocol details the synthesis of 4-Methoxy-N-methylaniline from p-anisidine and
formaldehyde through reductive amination using sodium borohydride. This method is a
common and effective way to achieve N-methylation of primary anilines.

Materials:

e p-Anisidine

o Formaldehyde (37% solution in water)
e Methanol

e Sodium borohydride (NaBHa)

» Deionized water

o Ethyl acetate

e Brine (saturated agueous NaCl solution)
e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

e Magnetic stirrer and stir bar

e Ice bath

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-
anisidine (1.0 equivalent) in methanol.
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e Imine Formation: Cool the solution to 0 °C using an ice bath. While stirring, slowly add
formaldehyde solution (1.1 equivalents). Continue stirring the reaction mixture at 0 °C for 30
minutes to allow for the formation of the intermediate imine.

e Reduction: Still at 0 °C, add sodium borohydride (1.5 equivalents) portion-wise to the
reaction mixture. After the addition is complete, remove the ice bath and allow the reaction to
warm to room temperature. Continue stirring for an additional 2-4 hours.

o Work-up:
o Quench the reaction by the slow addition of deionized water.
o Remove the methanol under reduced pressure using a rotary evaporator.

o Transfer the aqueous residue to a separatory funnel and extract the product with ethyl
acetate (3 x volume of the aqueous layer).

o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate.
« Isolation and Purification:

o Filter off the drying agent.

o Remove the ethyl acetate under reduced pressure using a rotary evaporator to yield the
crude 4-Methoxy-N-methylaniline.

o If necessary, the crude product can be further purified by column chromatography on silica
gel.

Visualizations
Experimental Workflow for the Synthesis of 4-Methoxy-
N-methylaniline
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Methoxy-N-methylaniline.
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Caption: The inhibitory effect of 4-Methoxy-N-methylaniline on the metabolic activity of the
CYP1A2 enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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